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Compound of Interest

Compound Name: Benzopinacolone

Cat. No.: B033493

Audience: Researchers, scientists, and drug development professionals.

Introduction: Benzopinacolone, also known as 1,2,2,2-tetraphenylethanone, is a ketone that
can be synthesized through the acid-catalyzed rearrangement of benzopinacol.[1][2] This
document provides detailed application notes and protocols for the analytical characterization
of benzopinacolone, a crucial step to confirm its identity, purity, and structure. The primary
analytical techniques covered are Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass
Spectrometry (MS), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Melting Point
Analysis.

Physicochemical Properties of Benzopinacolone

A summary of the key physical and chemical properties of benzopinacolone is presented
below. These values serve as a reference for the characterization process.
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Property Value Reference
Molecular Formula C26H200 [3]
Molecular Weight 348.44 g/mol

Melting Point 178-180 °C [41[5]
181-182 °C [6]

182-184 °C [3]

Appearance White to yellow crystalline solid  [7]

N Soluble in hot benzene, glacial
Solubility Acetic acid [4]

Synthesis of Benzopinacolone (Pinacol
Rearrangement)

The characterization of benzopinacolone first requires its synthesis. A common method is the
acid-catalyzed rearrangement of benzopinacol.

Experimental Workflow for Synthesis and
Characterization

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemsrc.com/en/cas/466-37-5_669229.html
https://orgsyn.org/demo.aspx?prep=CV2P0073
https://www.prepchem.com/synthesis-of-benzopinacolone/
https://www.fishersci.pt/shop/products/benzopinacolone-97-thermo-scientific/11381377
https://www.chemsrc.com/en/cas/466-37-5_669229.html
https://books.rsc.org/books/edited-volume/36/chapter/43146/11-2-Synthesis-of-Benzopinacolone-via-Benzophenone
https://orgsyn.org/demo.aspx?prep=CV2P0073
https://www.benchchem.com/product/b033493?utm_src=pdf-body
https://www.benchchem.com/product/b033493?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Workflow for Benzopinacolone Synthesis and Characterization
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Interrelation of Analytical Techniques for Benzopinacolone Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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